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Compound of Interest

Compound Name: Musk tibetene

Cat. No.: B1677579 Get Quote

An in-depth comparison of the ecotoxicological risks associated with Musk Tibetene and its

alternatives in freshwater environments, supported by experimental data and standardized

testing protocols.

The widespread use of synthetic musks in personal care and household products has led to

their continuous release into aquatic ecosystems. Among these, Musk Tibetene, a type of

nitromusk, has raised environmental concerns due to its persistence and potential for

bioaccumulation. This guide provides a comparative ecotoxicological risk assessment of Musk
Tibetene in freshwater ecosystems, evaluating its performance against other synthetic musk

alternatives. The assessment is based on available experimental and modeled data, with a

focus on key toxicity endpoints for representative aquatic organisms.

Comparative Toxicity Data
The following table summarizes the acute and chronic toxicity of Musk Tibetene and its

primary alternatives across three trophic levels in freshwater ecosystems: algae, invertebrates,

and fish. It is critical to note that experimental ecotoxicity data for Musk Tibetene is scarce,

with no toxic effects observed up to its limit of water solubility. Therefore, the presented values

for Musk Tibetene and its metabolite are derived from Quantitative Structure-Activity

Relationship (QSAR) models, providing an estimated risk profile.
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Substance Organism Endpoint
Value
(mg/L)

Test
Duration

Reference

Musk

Tibetene

(Parent

Compound)

Fish 96h LC50

> 0.052 (No

effect at

solubility

limit)

96 hours [1]

Invertebrate

(Daphnia

magna)

48h EC50

> 0.052 (No

effect at

solubility

limit)

48 hours [1]

Algae 96h EC50

> 0.052 (No

effect at

solubility

limit)

96 hours [1]

2-Amino

Musk

Tibetene

(Metabolite)

Fish 96h LC50
0.37

(Calculated)
96 hours [1]

Invertebrate

(Daphnia

magna)

48h LC50
0.28

(Calculated)
48 hours [1]

Algae 96h EC50
0.66

(Calculated)
96 hours [1]

Musk Xylene
Fish

(Zebrafish)

LOEC

(Survival)
0.033

Early Life

Stage
[2]

Invertebrate

(Daphnia

magna)

21d-NOEC 0.056 21 days [3]

Musk Ketone
Fish

(Zebrafish)

LOEC (Heart

Rate)
0.01

Early Life

Stage
[2]

Fish (species

not specified)
21d-NOEC 0.063 21 days [3]
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Invertebrate

(Daphnia

magna)

48h EC50 > 40 48 hours [4]

AHTN

(Tonalide)

Fish

(Zebrafish)

LOEC (Heart

Rate)
0.033

Early Life

Stage
[2]

Invertebrate

(Daphnia

magna)

21d-LC50 0.293 - 0.341 21 days [5]

Freshwater

Mussel

(glochidia)

24h LC50 0.454 - 0.850 24 hours [6]

HHCB

(Galaxolide)

Fish

(Zebrafish)

NOEC (Heart

Rate)
> 1.0

Early Life

Stage
[2]

Invertebrate

(Daphnia

magna)

21d-LC50 0.282 - 0.452 21 days [5]

Freshwater

Mussel

(glochidia)

24h LC50 1.0 - >1.75 24 hours [6]

Note: LC50 (Lethal Concentration 50%) is the concentration of a chemical which kills 50% of a

sample population. EC50 (Effective Concentration 50%) is the concentration of a chemical that

causes a defined effect in 50% of the test population. NOEC (No Observed Effect

Concentration) is the highest tested concentration of a substance at which no statistically

significant effect is observed. LOEC (Lowest Observed Effect Concentration) is the lowest

concentration at which a statistically significant effect is observed.

Experimental Protocols
The ecotoxicological data presented are primarily generated using standardized test guidelines

from the Organisation for Economic Co-operation and Development (OECD). These protocols

ensure the reliability and comparability of results.
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Algal Growth Inhibition Test (OECD 201): This test exposes freshwater algae to the test

substance over 72 hours. The primary endpoint is the inhibition of growth, measured by cell

count or a surrogate like chlorophyll content, from which an EC50 value is derived.

Daphnia sp. Acute Immobilisation Test (OECD 202): This is a short-term 48-hour test that

exposes the freshwater invertebrate Daphnia magna to the test substance. The endpoint is

the immobilization of the daphnids, which is used to calculate the EC50.

Fish, Acute Toxicity Test (OECD 203): This test determines the concentration of a substance

lethal to 50% of a population of freshwater fish over a 96-hour exposure period.

Fish Early-life Stage Toxicity Test (OECD 210): This is a longer-term test that exposes the

early life stages of fish (from fertilized eggs to free-swimming larvae) to the test substance. It

assesses both lethal and sublethal effects, such as hatching success, survival, and growth,

to determine NOEC and LOEC values.

Daphnia magna Reproduction Test (OECD 211): This chronic toxicity test evaluates the

impact of a substance on the reproductive output of Daphnia magna over a 21-day period.

The total number of living offspring produced per parent animal is the primary endpoint.

Due to its low water solubility, testing Musk Tibetene presents challenges. Standard protocols

often require modifications for such "difficult substances," including the preparation of stable

dispersions and accurate measurement of exposure concentrations.

Visualizing Ecotoxicological Assessment and
Cellular Impact
To better understand the processes involved in assessing the environmental risk of substances

like Musk Tibetene and their potential biological effects, the following diagrams are provided.
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Caption: Workflow for Ecotoxicological Risk Assessment.
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Caption: Potential Cellular Toxicity Pathway of Nitromusks.

Conclusion
The available data, although limited for Musk Tibetene itself, suggests a significant

ecotoxicological risk, primarily driven by its persistent and bioaccumulative nature and the

higher toxicity of its metabolites.[1] While the parent compound shows low acute toxicity, its

degradation products are predicted to be harmful to aquatic life at lower concentrations.[1] In

comparison, polycyclic musks like HHCB and AHTN, while also persistent, have more available

toxicity data, indicating a risk to sensitive freshwater organisms, particularly invertebrates.[5][6]

The declining use of nitromusks like Musk Tibetene in favor of alternatives is a positive trend

for freshwater ecosystems.[1] However, the continued presence and potential long-term effects

of these legacy pollutants, along with the ecotoxicological profiles of their replacements,

necessitate ongoing monitoring and research. A key mechanism of toxicity for nitromusks may

involve the inhibition of cellular defense systems, such as multidrug efflux transporters and

cytochrome P450 enzymes, which can increase the susceptibility of aquatic organisms to other

environmental contaminants.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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